Cas no 1706277-80-6 ((2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone)

• Product Name: (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
• CAS No: 1706277-80-6
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 5366051
• Update Time: 2025-06-15

(2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone

• Inchi： 1S/C12H14N4O2S/c1-8-5-10(15(2)14-8)11(17)16-6-9(7-16)18-12-13-3-4-19-12/h3-5,9H,6-7H2,1-2H3
• InChI Key： VKZWMSAHDTXCLW-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=NN1C)(N1CC(OC2=NC=CS2)C1)=O

Additional information on (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone

Comprehensive Overview of (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone (CAS No. 1706277-80-6)

The compound (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone, identified by its CAS No. 1706277-80-6, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a pyrazole core linked to a thiazole-containing azetidine moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given the prevalence of pyrazole and thiazole derivatives in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics. The (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone stands out due to its hybrid architecture, which combines the pharmacophoric features of both pyrazole and thiazole rings. These structural motifs are frequently explored in the context of kinase inhibition, anti-inflammatory agents, and antimicrobial compounds. As such, this compound aligns with current trends in drug development, where multi-targeted approaches are increasingly favored.

The synthesis of CAS No. 1706277-80-6 involves sophisticated organic transformations, including azole coupling reactions and azetidine functionalization. Its methanone bridge serves as a critical linker, enhancing the molecule's stability and binding affinity. This aspect is particularly relevant in the design of small-molecule inhibitors, a hot topic in precision medicine. Given the growing emphasis on personalized therapeutics, the compound's modular structure offers flexibility for further derivatization, catering to specific biological targets.

From a commercial perspective, (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone is available through specialized chemical suppliers, often requested by academic and industrial researchers. Its CAS No. 1706277-80-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in contemporary chemical research. The compound's applications extend beyond pharmaceuticals, with potential uses in agrochemicals and material science, where heterocyclic frameworks are valued for their electronic properties.

Safety and handling of CAS No. 1706277-80-6 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and solubility profile make it suitable for a wide range of experimental setups, further enhancing its appeal. As the scientific community continues to explore azole-based compounds, this molecule is poised to play a pivotal role in advancing research across multiple disciplines.

In summary, (2,5-dimethylpyrazol-3-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone represents a compelling example of modern heterocyclic chemistry. Its CAS No. 1706277-80-6 serves as a key identifier for researchers seeking to leverage its unique properties. With its dual pyrazole-thiazole system and versatile azetidine scaffold, this compound is well-positioned to contribute to breakthroughs in drug discovery and beyond.